Cas no 42918-89-8 (Z-D-Nva-OH)

• Product Name: Z-D-Nva-OH
• CAS No: 42918-89-8
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• MDL: MFCD00136826
• CID: 328721
• PubChem ID: 10106192
• Update Time: 2025-10-16

Z-D-Nva-OH Chemical and Physical Properties

Names and Identifiers

• N-Cbz-D-norvaline
• Z-D-norvaline
• D-Norvaline,N-[(phenylmethoxy)carbonyl]-
• Z-d-nva-oh
• (R)-2-(N-benzyloxycarbonylamino)pentanoic acid
• (R)-2-benzyloxycarbonylaminopentanoic acid
• (R)-N-(benzyloxycarbonyl)-norvaline
• Cbz-D-norvaline
• D-Norvaline,N-[(phenylMethoxy)carbonyl]
• N-(benzyloxycarbonyl)-D-norvaline
• N-benzyloxycarbonyl-L-norvaline
• N-carbobenzoxy-D-norvaline
• RARECHEM AL CF 0967
• Z-D-2-AMINOVALERIC ACID
• Z-D-APE(2)-OH
• Z-D-NHCH[CH3(CH2)2]-COOH
• D-(Carbobenzyloxy)norvaline
• N-Carbobenzyloxy-D-norvaline
• EN300-121310
• SCHEMBL265783
• NSJDRLWFFAWSFP-LLVKDONJSA-N
• FD3086
• (R)-2-(Benzyloxycarbonylamino)pentanoic acid
• N-[(BENZYLOXY)CARBONYL]-D-NORVALINE
• (R)-2-(((Benzyloxy)carbonyl)amino)pentanoic acid
• MFCD00136826
• N-alpha-Carbobenzoxy-D-norvaline
• AKOS015900556
• (2R)-2-(phenylmethoxycarbonylamino)pentanoic acid
• AS-49256
• N-Benzyloxycarbonyl-D-norvaline
• Z-(D)-Nva-OH
• 42918-89-8
• (2R)-2-{[(benzyloxy)carbonyl]amino}pentanoic acid
• CS-0152588
• J-300353
• Z-D-Nva-OH

• MDL： MFCD00136826
• Inchi： 1S/C13H17NO4/c1-2-6-11(12(15)16)14-13(17)18-9-10-7-4-3-5-8-10/h3-5,7-8,11H,2,6,9H2,1H3,(H,14,17)(H,15,16)/t11-/m1/s1
• InChI Key： NSJDRLWFFAWSFP-LLVKDONJSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](C(=O)O)CCC)=O

Computed Properties

• Exact Mass: 251.11600
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.184±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 89.5-90 ºC (ethyl acetate ligroine )
• Solubility: Very slightly soluble (0.6 g/l) (25 º C),
• PSA: 75.63000
• LogP: 2.55700

Additional information on Z-D-Nva-OH

Recent Advances in Chemical Biology and Pharmaceutical Research: Insights on 42918-89-8 and Z-D-Nva-OH

The chemical compound with the CAS number 42918-89-8, commonly referred to as Z-D-Nva-OH, has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, a derivative of norvaline (Nva) with a benzyloxycarbonyl (Z) protecting group, plays a crucial role in peptide synthesis and drug development. Recent studies have explored its applications in the synthesis of bioactive peptides, enzyme inhibitors, and potential therapeutic agents. The unique structural properties of Z-D-Nva-OH make it a valuable building block in the design of novel pharmaceuticals, particularly in the context of targeted drug delivery and enzyme modulation.

One of the key areas of research involving Z-D-Nva-OH is its role in the synthesis of peptide-based inhibitors for proteolytic enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Z-D-Nva-OH could be effectively incorporated into peptide sequences to enhance their stability and binding affinity to target enzymes. This finding has significant implications for the development of new protease inhibitors, which are critical in treating diseases such as HIV, hepatitis C, and certain cancers. The study highlighted the compound's ability to improve the pharmacokinetic properties of peptide drugs, thereby increasing their therapeutic potential.

Another notable advancement is the use of Z-D-Nva-OH in the development of antimicrobial peptides (AMPs). Researchers have found that incorporating this compound into AMP sequences can enhance their antimicrobial activity against drug-resistant bacterial strains. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that Z-D-Nva-OH-modified peptides exhibited improved membrane permeability and selectivity, making them promising candidates for combating multidrug-resistant infections. This research underscores the compound's versatility in addressing global health challenges related to antibiotic resistance.

In addition to its applications in peptide synthesis, Z-D-Nva-OH has been investigated for its potential role in cancer therapy. A 2024 study in the European Journal of Medicinal Chemistry explored its use in the design of peptide-drug conjugates (PDCs) for targeted cancer treatment. The researchers found that Z-D-Nva-OH could serve as a linker molecule, facilitating the attachment of cytotoxic agents to tumor-homing peptides. This approach demonstrated enhanced tumor specificity and reduced off-target effects in preclinical models, suggesting a promising avenue for future cancer therapeutics.

The synthesis and characterization of Z-D-Nva-OH have also seen technological advancements. Recent developments in solid-phase peptide synthesis (SPPS) and microwave-assisted techniques have improved the efficiency and yield of Z-D-Nva-OH-containing peptides. These methodological improvements, documented in a 2023 issue of Tetrahedron Letters, have made the compound more accessible for research and industrial applications, potentially accelerating the discovery of new peptide-based drugs.

Looking forward, researchers anticipate that Z-D-Nva-OH will continue to play a pivotal role in pharmaceutical innovation. Its unique chemical properties and versatility in peptide engineering position it as a valuable tool in drug discovery. Future studies are expected to explore its applications in areas such as neurodegenerative disease treatment, vaccine development, and personalized medicine. As the field of chemical biology advances, Z-D-Nva-OH is likely to remain at the forefront of peptide-based therapeutic development.